Cas no 1803825-89-9 (4-Difluoromethoxy-3-(trifluoromethyl)pyridine)

4-Difluoromethoxy-3-(trifluoromethyl)pyridine is a fluorinated pyridine derivative characterized by its unique difluoromethoxy and trifluoromethyl substituents. These functional groups enhance its electron-withdrawing properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound's fluorine-rich structure contributes to improved metabolic stability and lipophilicity, which are critical for optimizing bioactive molecules. Its reactivity allows for selective modifications, facilitating the development of advanced heterocyclic compounds. The presence of both difluoromethoxy and trifluoromethyl groups also offers steric and electronic tuning capabilities, broadening its utility in medicinal chemistry and material science applications. This compound is typically handled under controlled conditions due to its sensitivity.

4-Difluoromethoxy-3-(trifluoromethyl)pyridine structure

1803825-89-9 structure

Product Name:4-Difluoromethoxy-3-(trifluoromethyl)pyridine

CAS No:1803825-89-9

MF:C₇H₄F₅NO

MW:213.104779243469

MDL:MFCD28790143

CID:4706005

Update Time:2025-06-14

4-Difluoromethoxy-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 4-Difluoromethoxy-3-(trifluoromethyl)pyridine
- MDL： MFCD28790143
- Inchi： 1S/C7H4F5NO/c8-6(9)14-5-1-2-13-3-4(5)7(10,11)12/h1-3,6H
- InChI Key： MIMSEGXNWKFMSB-UHFFFAOYSA-N
- SMILES： FC(C1C=NC=CC=1OC(F)F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 183
Topological Polar Surface Area: 22.1

4-Difluoromethoxy-3-(trifluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Matrix Scientific	142716-1g	4-Difluoromethoxy-3-(trifluoromethyl)pyridine, 95%	1803825-89-9	95%	1g	$1998.00	2023-09-07

4-Difluoromethoxy-3-(trifluoromethyl)pyridine Related Literature

1. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
2. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
3. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
4. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
5. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554

Additional information on 4-Difluoromethoxy-3-(trifluoromethyl)pyridine

Recent Advances in the Study of 4-Difluoromethoxy-3-(trifluoromethyl)pyridine (CAS: 1803825-89-9)

4-Difluoromethoxy-3-(trifluoromethyl)pyridine (CAS: 1803825-89-9) is a fluorinated pyridine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethoxy and trifluoromethyl substituents, exhibits promising potential as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have focused on its applications in drug discovery, particularly in the development of kinase inhibitors and agrochemicals.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 4-Difluoromethoxy-3-(trifluoromethyl)pyridine in the synthesis of selective kinase inhibitors. The researchers demonstrated that the compound's fluorinated groups enhance binding affinity and metabolic stability, making it a valuable scaffold for targeting protein kinases involved in cancer and inflammatory diseases. The study also reported improved pharmacokinetic properties compared to non-fluorinated analogs.

In addition to its pharmaceutical applications, recent research has explored the use of 4-Difluoromethoxy-3-(trifluoromethyl)pyridine in agrochemicals. A study in Pest Management Science (2024) revealed its efficacy as a precursor for herbicides and fungicides, owing to its ability to disrupt key enzymatic pathways in plant pathogens. The compound's stability under environmental conditions further underscores its potential for sustainable agricultural applications.

From a synthetic chemistry perspective, advancements in the preparation of 4-Difluoromethoxy-3-(trifluoromethyl)pyridine have been reported. A novel catalytic method utilizing palladium-catalyzed cross-coupling reactions was published in Organic Letters (2023), offering higher yields and reduced byproducts compared to traditional approaches. This methodological improvement is expected to facilitate broader adoption of the compound in industrial and academic settings.

Despite these promising developments, challenges remain in the large-scale production and optimization of 4-Difluoromethoxy-3-(trifluoromethyl)pyridine. Current research efforts are directed toward addressing these limitations, with a focus on green chemistry principles and cost-effective synthesis routes. Future studies are anticipated to explore its applications in additional therapeutic areas, such as neurodegenerative diseases and infectious diseases.